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Compound of Interest

1-ethyl-1H-pyrazole-5-
Compound Name:
carbaldehyde
CAS No.: 902837-62-1
Cat. No.: B1588681
\ J

1-ethyl-1H-pyrazole-5-carbaldehyde is a heterocyclic organic compound featuring a pyrazole
ring functionalized with both an ethyl group and a reactive aldehyde moiety. Pyrazole
derivatives are a cornerstone of modern medicinal and agricultural chemistry, forming the
structural core of numerous pharmaceuticals and agrochemicals.[1][2] The aldehyde group, in
particular, serves as a versatile synthetic handle, allowing for a wide array of chemical
transformations to build more complex molecular architectures.[3] This reactivity, however,
necessitates a thorough understanding of the compound's potential hazards and the
implementation of rigorous safety protocols. This guide provides drug development
professionals and researchers with a comprehensive framework for the safe handling, storage,
and disposal of 1-ethyl-1H-pyrazole-5-carbaldehyde, grounded in established safety
principles and field-proven experience.

Section 1: Hazard Identification and GHS
Classification

A foundational aspect of laboratory safety is a precise understanding of a chemical's intrinsic
hazards. While a specific Safety Data Sheet (SDS) for 1-ethyl-1H-pyrazole-5-carbaldehyde is
not publicly aggregated, a robust hazard profile can be constructed by examining closely
related analogs such as 1-ethyl-1H-pyrazole-4-carbaldehyde and 1-methyl-1H-pyrazole-5-
carboxaldehyde.[4][5] The Globally Harmonized System (GHS) provides a standardized
language for communicating these hazards.[6]
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The primary hazards associated with this class of compounds stem from their potential for
irritation and acute toxicity upon exposure through various routes.[4][5] The aldehyde functional
group can be particularly irritating to the skin, eyes, and respiratory system.

Table 1: GHS Hazard Classification for Structurally Similar Pyrazole Aldehydes | Hazard Class |
GHS Hazard Code | Hazard Statement | Signal Word | Pictogram | | :--- | :==-- | === | === | === | |
Acute Toxicity, Oral | H302 | Harmful if swallowed.[4][7] | Warning |

| | Acute Toxicity, Dermal | H312 | Harmful in contact with skin.[4] | Warning | | | Skin
Corrosion/Irritation | H315 | Causes skin irritation.[4][8] | Warning | | | Serious Eye
Damage/Irritation | H319 | Causes serious eye irritation.[4][8] | Warning | | | Acute Toxicity,
Inhalation | H332 | Harmful if inhaled.[4] | Warning | | | Specific target organ toxicity, single
exposure | H335 | May cause respiratory irritation.[4][8] | Warning | |

Section 2: Risk Assessment and Mitigation
Protocols

A proactive approach to safety involves not just identifying hazards but actively mitigating the
associated risks. This is achieved through a multi-layered strategy encompassing engineering
controls, appropriate personal protective equipment (PPE), and meticulous handling
procedures.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 1-ethyl-1H-pyrazole-5-carbaldehyde is a
properly functioning chemical fume hood.[9] This is non-negotiable. The causality is clear: a
fume hood provides constant exhaust ventilation, capturing and removing vapors, mists, or
dusts at the source, thereby preventing inhalation exposure and minimizing the concentration
of the chemical in the laboratory atmosphere.[10] All weighing, transferring, and reaction
workups involving this compound must be conducted within the sash of a fume hood.
Additionally, an eyewash station and safety shower must be readily accessible and
unobstructed.[10]

Personal Protective Equipment (PPE): A Self-Validating
Barrier
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PPE is the essential barrier between the researcher and the chemical. The selection of PPE
must be deliberate and based on the specific hazards identified.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[10][11] A face shield should be worn
over safety goggles during procedures with a higher risk of splashing or vigorous reaction.
[12]

o Skin Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[12]
Disposable nitrile gloves are suitable for providing protection against incidental contact.[12] It
is critical to inspect gloves for any signs of degradation or puncture before use and to
change them immediately if contamination occurs. For prolonged handling or immersion,
consult the glove manufacturer's compatibility charts.

o Respiratory Protection: If engineering controls fail or during a large spill response where
vapor concentrations may exceed exposure limits, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used by trained personnel.[10][13]

Standard Operating Procedure (SOP) for Safe Handling

o Preparation: Before handling, review the Safety Data Sheet (SDS) for this or a closely
related compound. Ensure the fume hood is operational and the work area is clean and
uncluttered.

e Donning PPE: Put on a lab coat, chemical safety goggles, and the appropriate gloves.

 Aliquotting: Conduct all transfers of the chemical within the fume hood. Use a spatula for
solids or a calibrated pipette for liquids to minimize the risk of spills. Avoid generating dust or
aerosols.[9][13]

e Reaction Setup: If using in a reaction, ensure the apparatus is securely clamped and that
any potential exothermic reactions are anticipated and can be controlled (e.g., with an ice
bath).

o Post-Handling: Tightly close the container after use.[11] Decontaminate the work surface
with an appropriate solvent and cleaning agent.
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» Doffing PPE: Remove gloves first, avoiding contact with the outside of the glove. Remove
the lab coat and goggles.

e Hygiene: Wash hands thoroughly with soap and water after handling is complete.[14]
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Caption: Workflow for the safe handling of 1-ethyl-1H-pyrazole-5-carbaldehyde.
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Section 3: Emergency Procedures

Preparedness is paramount for mitigating the consequences of an accidental release or
exposure. All laboratory personnel must be familiar with these procedures.

Spill Response

The response to a spill is dictated by its scale and location.[15]
e Minor Spill (less than 100 mL, contained within a fume hood):
o Alert personnel in the immediate area.
o Ensure your PPE is intact. If necessary, upgrade to more resistant gloves.

o Cover the spill with a compatible absorbent material, such as vermiculite or a chemical
absorbent pad, working from the outside in to prevent spreading.[16]

o Carefully collect the absorbed material using non-sparking tools and place it into a
designated, sealable hazardous waste container.[13]

o Clean the spill area with a detergent solution, followed by water.[17]

o Label the waste container and arrange for disposal through your institution's
environmental health and safety (EHS) office.[16]

e Major Spill (large volume, outside of a fume hood, or any spill involving personnel exposure):
o EVACUATE the area immediately.[18]
o If safe to do so, close the doors to confine the vapors.[18]
o Activate the nearest fire alarm to alert building occupants.
o From a safe location, call your institution's emergency number or 911.
o Provide details about the spilled chemical, its location, and any injuries.

o Do not re-enter the area. Await the arrival of the trained emergency response team.
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Caption: Decision workflow for emergency spill response.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.[13]

« Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[13]
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» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water and soap for at least 15 minutes.[7][17] Seek medical attention if
irritation persists.

o Eye Contact: Immediately flush eyes with a gentle but steady stream of water for at least 15
minutes at an eyewash station, holding the eyelids open.[10][17] Remove contact lenses if
present and easy to do. Seek immediate medical attention.

 Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Never give
anything by mouth to an unconscious person. Call a poison control center or seek immediate
medical attention.[13]

Section 4: Storage and Disposal

Proper storage and disposal are critical final steps in the chemical's lifecycle to ensure long-
term safety and environmental protection.

Storage

Store 1-ethyl-1H-pyrazole-5-carbaldehyde in a tightly closed container in a cool, dry, and
well-ventilated area.[11][13] The storage location should be separate from incompatible
materials such as strong oxidizing agents, strong bases, and strong reducing agents.[19]
Storing under an inert atmosphere (e.g., argon or nitrogen) can help prevent degradation,
especially for long-term storage.[11]

Disposal

Chemical waste must be managed in compliance with all applicable federal, state, and local
regulations. This compound should be disposed of as hazardous chemical waste.[13] Do not
dispose of it down the drain.[20] Collect waste material in a clearly labeled, sealed container
and transfer it to your institution's EHS department for disposal via a licensed chemical
destruction plant or controlled incineration.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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